![molecular formula C19H22N2O3S B2697465 N-(2-methoxyphenethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034432-21-6](/img/structure/B2697465.png)
N-(2-methoxyphenethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Description
N-(2-methoxyphenethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as MT-7716, is a novel compound that has recently gained attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of nicotinamide adenine dinucleotide (NAD+) precursors, which are essential for cellular metabolism and energy production.
Scientific Research Applications
Antineoplastic Activities
Research on nicotinamide derivatives, including compounds with structures similar to N-(2-methoxyphenethyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide, has demonstrated potential antineoplastic activities. These compounds have been synthesized and screened against various cancer models, showing moderate activity against diseases such as leukemia. The exploration of these compounds contributes to the development of new therapeutic agents for cancer treatment (Ross, 1967).
Metabolic Enzyme Regulation
Nicotinamide N-methyltransferase (NNMT) overexpression in various human cancers involves nicotinamide and its derivatives, impacting the methylation potential of cancer cells. This process results in altered epigenetic states and contributes to tumorigenesis, indicating a direct link between metabolic enzyme deregulation and changes in cancer cell methylation landscapes. Research in this area helps in understanding the molecular mechanisms of cancer progression and potential therapeutic targets (Ulanovskaya, Zuhl, & Cravatt, 2013).
Herbicidal Activity
The synthesis and study of nicotinamide derivatives have led to the discovery of compounds with significant herbicidal activity against various plant species. This research contributes to the development of new, potentially more effective and environmentally friendly herbicides based on natural-product chemistry (Yu et al., 2021).
Understanding Oxidative Stress
Investigations into nicotinamide derivatives have provided insights into the role of these compounds in modulating oxidative stress within vascular systems. Such research is crucial for understanding the mechanisms of diseases associated with oxidative stress and for developing strategies to mitigate these effects (Heumüller et al., 2008).
Metabolic and Epigenetic Changes
Nicotinamide supplementation studies have shown that it can induce detrimental metabolic and epigenetic changes, especially in developing organisms. This research highlights the importance of understanding the dosage and effects of nicotinamide in dietary supplements and fortification strategies to avoid adverse health outcomes (Li et al., 2013).
properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-23-17-5-3-2-4-14(17)8-10-20-19(22)15-6-7-18(21-12-15)24-16-9-11-25-13-16/h2-7,12,16H,8-11,13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQBVZDKLBSMJCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2=CN=C(C=C2)OC3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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